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Compound of Interest

Compound Name: 4-Butylbenzylamine

Cat. No.: B1334506

An In-depth Technical Guide on the Safety and Handling of 4-Butylbenzylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-butylbenzylamine,
compiled from available data on closely related compounds, including N-butylbenzylamine and
4-tert-butylbenzylamine, to ensure a thorough understanding of the potential hazards and
necessary precautions.

Hazard Identification and Classification

4-Butylbenzylamine and its isomers are classified as hazardous chemicals. The following
table summarizes the GHS classifications found for related compounds. It is prudent to handle
4-butylbenzylamine with the assumption that it shares these hazards.

Table 1: GHS Hazard Classification
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Hazard Class GHS Classification Source

Causes severe skin burns and
Skin Corrosion/Irritation eye damage (H314) / Causes [1]
skin irritation (H315)

Causes serious eye damage
Serious Eye Damage/Irritation (H314) / Causes serious eye [1]
irritation (H319)

N o May cause respiratory irritation
Specific Target Organ Toxicity [1]
(H335)

Acute Toxicity (Oral) Harmful if swallowed (H302) [2][3]

Harmful in contact with skin

Acute Toxicity (Dermal)
(H312)

. e May cause an allergic skin
Skin Sensitization _ [2]
reaction (H317)

Aquatic Hazard (Acute) Harmful to aquatic life (H402)

] ) Harmful to aquatic life with
Aquatic Hazard (Chronic) ) [2]
long lasting effects (H412)

Primary Hazards: Corrosive, Irritant.[1][4]
Signal Word: Danger|[3][5]

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-butylbenzylamine is crucial for safe
handling and storage. The data presented below is for N-butylbenzylamine and 4-tert-
butylbenzylamine, which are expected to have similar properties to 4-butylbenzylamine.

Table 2: Physical and Chemical Properties
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Property Value Source
Molecular Formula C11H17N [1114]
Molecular Weight 163.26 g/mol [1][4]
Boiling Point 184 - 185 °C (for Benzylamine)

) 0.981 g/cm3 at 25 °C (for
Density .

Benzylamine)

Melting Point 10 °C (for Benzylamine)

Experimental Protocols & Handling Procedures

Strict adherence to safety protocols is mandatory when working with 4-butylbenzylamine.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times to minimize exposure.
o Eye/Face Protection: Use safety goggles with side protection or a full-face shield.[5]
o Skin Protection:

o Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.
Check for leak-tightness before use.[5]

o Body Protection: Wear full chemical protective clothing.[5]

» Respiratory Protection: If ventilation is inadequate, wear a self-contained breathing
apparatus.[5] A Type AK filter of sufficient capacity is recommended.[6]

Safe Handling

e Use in a well-ventilated area.[6]
» Avoid breathing vapors or mist.[2][3]

e Avoid contact with skin, eyes, and clothing.[3][5]
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e Handle and open containers with care.[5]

e Do not eat, drink, or smoke when using this product.[2][6]
e Wash hands thoroughly after handling.[2]

o Keep away from sources of ignition - No smoking.[5]

o Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[2]

Storage

o Store in a tightly closed container.[5]
» Store in a well-ventilated place. Keep cool.
o Store locked up.[2]

Emergency Procedures

Immediate and appropriate response is critical in case of an emergency.

First Aid Measures

» General Advice: First aiders should protect themselves. Take off immediately all
contaminated clothing.[5] Show the safety data sheet to the doctor in attendance.[3]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Call a physician immediately.[3][5]

e In Case of Skin Contact: Immediately wash off with soap and plenty of water. Rinse skin with
water or shower. Call a physician immediately as corrosive injuries that are not treated are
hard to cure.[5]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[2][5]
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« If Swallowed: Rinse mouth immediately and drink plenty of water. Do NOT induce vomiting
due to the danger of perforation of the esophagus and stomach. Call a physician
immediately.[2][5]

Firefighting Measures

o Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide. For large
fires, water spray or fog can be used.[6]

o Specific Hazards: The liquid and vapor may be flammable.[6] Heating may cause containers
to rupture violently.[6] Combustion may produce toxic fumes of carbon monoxide and
nitrogen oxides.[6]

» Firefighter Protection: Wear self-contained breathing apparatus and full protective clothing.[5]
[6] Cool fire-exposed containers with water spray from a protected location.[6]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas.[3] Avoid breathing vapors and
contact with skin and eyes.[6] Ensure adequate ventilation. Remove all ignition sources.[6]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[2]

» Methods for Cleaning Up: Cover drains. Absorb with liquid-binding material (e.g., sand,
diatomaceous earth, acid binders).[5] Collect the spilled material and place it in appropriate
containers for disposal.[5] Ventilate the affected area.

Toxicity Data

The following table presents available toxicity information for related compounds.

Table 3: Acute Toxicity Data for Benzylamine
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Route Species Value Source
Oral 500 mg/kg (ATE) [5]
Dermal 1100 mg/kg (ATE) [5]
Eyes Rabbit Corrosive (OECD Test

Guideline 405)

Visualized Protocols

Personal Protective Equipment Workflow
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Workflow for Donning Personal Protective Equipment

Preparation

Assess Workplace Hazards

:

Select Appropriate PPE

Donning ¢

1. Don Lab

2. Don Chemical

begquence

Coat/Gown

Resistant Gloves

3. Don Safety Goggles/Face Shield

4. Don Respirator (if required)

Final

Check

Perform Fit Check on All PPE

Click to download full resolution via product page

Caption: Workflow for Donning Personal Protective Equipment.
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Spill Response Protocol

Logical Workflow for Handling a Chemical Spill

Initial Response

Alert Personnel in the Area

Evacuate Immediate Area

Remove Ignition Sources

Containmerit & Cleanup

Don Appropriate PPE

;

Ensure Adequate Ventilation

;

Contain Spill with Absorbent Material

:

Collect and Neutralize

Final Steps

Dispose of Waste in Accordance with Regulations

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page
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Caption: Logical Workflow for Handling a Chemical Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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